Cas no 139308-53-5 (Ethyl 1-tert-butyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-tert-butyl-1H-pyrazole-4-carboxylate
• CAS No: 139308-53-5
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD17206126
• CID: 95207
• Update Time: 2025-04-18

Ethyl 1-tert-butyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(tert-butyl)-1H-pyrazole-4-carboxylate
• ethyl 1-tert-butyl-1H-pyrazole-4-carboxylate
• ethyl 1-tert-butylpyrazole-4-carboxylate
• ACN-P000675
• AK139707
• I14-13501
• BCP17652
• AX8221795
• Ethyl 1-tert-butyl-1H-pyrazole-4-carboxylate

• MDL： MFCD17206126
• Inchi： 1S/C10H16N2O2/c1-5-14-9(13)8-6-11-12(7-8)10(2,3)4/h6-7H,5H2,1-4H3
• InChI Key： RDYBTTCDGUWPKW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C=1)C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 273.6±13.0 ºC (760 Torr),
• Flash Point: 119.2±19.8 ºC,
• Solubility: Slightly soluble (1.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives